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Compound of Interest

Compound Name: N,N-Diphenylacetamide

Cat. No.: B359580 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the melting point of N,N-
Diphenylacetamide, a crucial physical property for its identification, purity assessment, and

application in various scientific domains. The document outlines the established melting point

range, presents a detailed experimental protocol for its determination, and illustrates key

concepts through visual diagrams.

Physicochemical Data: Melting Point
The melting point of N,N-Diphenylacetamide is a well-documented and consistent physical

constant. A comprehensive review of chemical literature and supplier specifications confirms

the melting point range.

Parameter Value Source(s)

Melting Point Range 100-103 °C [1][2][3][4][5][6]

This narrow range is indicative of a substance that can be obtained in high purity. A significant

deviation from this range or a broadening of the melting range would suggest the presence of

impurities.
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Experimental Protocol: Melting Point Determination
by Capillary Method
The capillary method is a standard and widely accepted technique for the accurate

determination of the melting point of a crystalline solid like N,N-Diphenylacetamide.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Thermometer (calibrated)

Procedure:

Sample Preparation:

Ensure the N,N-Diphenylacetamide sample is completely dry, as residual solvent can

depress the melting point.

If the sample consists of large crystals, gently grind it to a fine powder using a mortar and

pestle. This ensures uniform packing and heat transfer.

Capillary Tube Packing:

Press the open end of a capillary tube into the powdered sample.

Invert the tube and tap it gently on a hard surface to pack the solid into the sealed end.

The packed sample height should be approximately 2-3 mm.

Apparatus Setup:
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Insert the packed capillary tube into the sample holder of the melting point apparatus.

Ensure the thermometer is correctly positioned to accurately measure the temperature of

the heating block.

Melting Point Determination:

Rapid Preliminary Measurement (Optional but Recommended): Heat the sample at a rapid

rate (e.g., 10-20 °C per minute) to get an approximate melting point. This helps in setting

the parameters for a more accurate measurement.

Accurate Measurement: Allow the apparatus to cool to at least 20 °C below the

approximate melting point.

Begin heating at a slow, controlled rate of 1-2 °C per minute as the temperature

approaches the expected melting point.

Record the Melting Range:

T1: The temperature at which the first drop of liquid is observed.

T2: The temperature at which the entire sample has completely melted into a clear

liquid.

The melting point is reported as the range T1 - T2.

Post-measurement:

Turn off the apparatus and allow it to cool.

Dispose of the used capillary tube in an appropriate glass waste container.

Visualizations
To further elucidate the concepts discussed, the following diagrams are provided.
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Caption: Experimental workflow for determining the melting point of N,N-Diphenylacetamide.
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Caption: Logical relationship of factors influencing the melting point of a crystalline solid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [N,N-Diphenylacetamide: A Technical Overview of its
Melting Point]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b359580#n-n-diphenylacetamide-melting-point-range]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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